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Compound of Interest

Compound Name: C25H19F2NO5

Cat. No.: B12632938 Get Quote

A comprehensive search for the discovery, synthesis, and initial characterization of the

compound with the molecular formula C25H19F2NO5 has revealed its identity as (2S)-3-(4-

fluorophenyl)-2-[[5-(4-fluorophenyl)-1-benzofuran-2-yl]methoxycarbonylamino]propanoic acid,

registered in the PubChem database under the compound identification number (CID)

69429722.[1][2] However, as of the current date, there is no publicly available scientific

literature detailing the specific discovery, synthesis, or biological characterization of this

particular molecule.

This document, therefore, serves as a technical whitepaper on the core chemical scaffold of

this compound, the benzofuran moiety, and related derivatives, providing a foundational

understanding for researchers, scientists, and drug development professionals. The information

presented is based on the broader class of benzofuran compounds and aims to provide context

for the potential properties and synthesis of C25H19F2NO5.

Core Structure and Chemical Properties
The identified compound, (2S)-3-(4-fluorophenyl)-2-[[5-(4-fluorophenyl)-1-benzofuran-2-

yl]methoxycarbonylamino]propanoic acid, is a complex molecule belonging to the class of

benzofuran derivatives. The core of this molecule is a benzofuran ring system, which is a

heterocyclic compound consisting of a fused benzene and furan ring.

Table 1: Computed Physicochemical Properties of C25H19F2NO5 (PubChem CID 69429722)
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Property Value

Molecular Weight 451.4 g/mol

XLogP3-AA 5.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 8

Exact Mass 451.12312903 Da

Source: PubChem Database[2]

Potential Synthesis Strategies
While a specific synthetic route for C25H19F2NO5 is not documented, the synthesis of related

benzofuran derivatives is well-established in the chemical literature. The general approaches to

constructing the benzofuran scaffold and introducing the necessary functional groups can be

inferred.

A plausible synthetic pathway could involve the construction of the core benzofuran ring

followed by the attachment of the amino acid and phenyl moieties. Numerous methods for the

synthesis of benzofurans have been developed, including:

Acid-catalyzed cyclizations

Carbonylative cyclizations via Sonogashira reactions

Heck-type cyclizations

Photocyclizations

Radical cyclizations

Transition-metal catalyzed transformations[3]
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The synthesis of benzofuran-2-carboxamide derivatives often involves the coupling of a

benzofuran-2-carboxylic acid with a desired amine.[4][5] For C25H19F2NO5, this would likely

involve the synthesis of a 5-(4-fluorophenyl)-1-benzofuran-2-carboxylic acid precursor, which

would then be coupled with a derivative of (2S)-3-(4-fluorophenyl)propanoic acid.

Experimental Workflow: General Synthesis of Benzofuran-2-Carboxamides

Start with Benzofuran-2-carboxylic acid

Activation of Carboxylic Acid
(e.g., with SOCl2 or CDI)

Coupling with desired Amine
in the presence of a base

Purification of the final
Benzofuran-2-carboxamide product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of benzofuran-2-carboxamide derivatives.

Potential Biological Activities and Signaling
Pathways
Benzofuran derivatives are a significant class of compounds in medicinal chemistry, known to

exhibit a wide range of biological activities.[6][7][8] These activities include antimicrobial, anti-

inflammatory, antitumor, and antioxidant properties.[4][5][6]

Given the structural features of C25H19F2NO5, which include two fluorophenyl groups and an

amino acid moiety, it is plausible that this compound could be investigated for various
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therapeutic applications. The presence of the benzofuran core suggests potential interactions

with biological targets.

For instance, some benzofuran derivatives have been shown to have neuroprotective and

antioxidant effects.[4] The mechanism of action for such compounds can involve the inhibition

of excitotoxicity and the reduction of reactive oxygen species (ROS) production.

Signaling Pathway: Hypothetical Neuroprotective Mechanism of a Benzofuran Derivative

C25H19F2NO5
(Hypothetical Agent)
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Caption: A hypothetical signaling pathway illustrating the potential neuroprotective effects of a

benzofuran derivative like C25H19F2NO5.

Conclusion and Future Directions
While the specific compound C25H19F2NO5, identified as (2S)-3-(4-fluorophenyl)-2-[[5-(4-

fluorophenyl)-1-benzofuran-2-yl]methoxycarbonylamino]propanoic acid, is currently

uncharacterized in the public domain, its chemical structure places it within the well-studied and

biologically active class of benzofuran derivatives. The information provided in this whitepaper
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on the synthesis and potential biological activities of related compounds can serve as a

valuable resource for researchers interested in exploring this novel molecule.

Future research should focus on the de novo synthesis of C25H19F2NO5, followed by its

comprehensive characterization using modern analytical techniques (NMR, Mass

Spectrometry, etc.). Subsequent in vitro and in vivo studies would be necessary to elucidate its

biological activity profile and to determine its potential as a therapeutic agent. The exploration

of its mechanism of action and its effects on relevant signaling pathways will be crucial in

defining its pharmacological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12632938#c25h19f2no5-discovery-and-initial-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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